3-Chloro-1-(ethoxymethyl)-1H-1,2,4-triazole
Overview
Description
3-Chloro-1-(ethoxymethyl)-1H-1,2,4-triazole (CEMT) is an organic compound that has been widely studied due to its potential applications in various scientific fields. CEMT has been synthesized in a variety of ways, and has been found to have a range of biochemical and physiological effects.
Scientific Research Applications
Chemical Synthesis and Reactivity :
- Triazole derivatives, including compounds similar to 3-Chloro-1-(ethoxymethyl)-1H-1,2,4-triazole, have been synthesized and studied for their reactivity. For example, the alkylation and aminomethylation of 1,2,4-triazole-3-thiols have yielded new 3-sulfanyl-1,2,4-triazoles, demonstrating the versatile chemistry of triazole compounds (Kaldrikyan et al., 2016).
Corrosion Inhibition :
- Triazole derivatives have been evaluated as inhibitors for corrosion of metals. Their efficacy was tested using various methods like weight loss, electrochemical techniques, and scanning electron microscopy. These studies highlight the potential of triazole derivatives in protecting metals from corrosion in acidic environments (Li et al., 2007).
Material Science and Surface Chemistry :
- Studies have been conducted on the nucleophilic substitution reactions of 1-substituted 3-nitro-1H-1,2,4-triazoles. This research provides insight into the chemistry of triazole derivatives and their potential applications in developing new materials and surface treatments (Hasratyan et al., 2020).
Molecular Structure Analysis :
- Investigations into the molecular structure of C-chloro-1,2,4-triazole have revealed different tautomeric forms and their stability. This type of research is crucial for understanding the fundamental properties of triazole derivatives and their potential applications in various fields (Maquestiau et al., 2010).
Biological and Environmental Effects :
- Research has been conducted on the growth inhibition effects of 3-amino-1,2,4-triazole on certain algae species, providing insights into the environmental and biological impact of triazole compounds (Wolf, 1962).
Spectroscopic and Structural Studies :
- Detailed spectroscopic and structural studies have been carried out on various triazole derivatives. These studies contribute to a deeper understanding of their molecular structure and potential applications in fields like drug design and material science (Şahin et al., 2014).
properties
IUPAC Name |
3-chloro-1-(ethoxymethyl)-1,2,4-triazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8ClN3O/c1-2-10-4-9-3-7-5(6)8-9/h3H,2,4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CVXHVHNKNPEQOR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCN1C=NC(=N1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-1-(ethoxymethyl)-1H-1,2,4-triazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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